9,10-Anthracenedione,3-[[bis(2-chloroethyl)amino]methyl]-1,8-dihydroxy-
9,10-Anthracenedione,3-[[bis(2-chloroethyl)amino]methyl]-1,8-dihydroxy-
Brand Name:
Vulcanchem
CAS No.:
111822-93-6
VCID:
VC0040435
InChI:
InChI=1S/C19H17Cl2NO4/c20-4-6-22(7-5-21)10-11-8-13-17(15(24)9-11)19(26)16-12(18(13)25)2-1-3-14(16)23/h1-3,8-9,23-24H,4-7,10H2
SMILES:
C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)CN(CCCl)CCCl
Molecular Formula:
C19H18Cl2N2O4
Molecular Weight:
394.2 g/mol
9,10-Anthracenedione,3-[[bis(2-chloroethyl)amino]methyl]-1,8-dihydroxy-
CAS No.: 111822-93-6
Main Products
VCID: VC0040435
Molecular Formula: C19H18Cl2N2O4
Molecular Weight: 394.2 g/mol
![9,10-Anthracenedione,3-[[bis(2-chloroethyl)amino]methyl]-1,8-dihydroxy- - 111822-93-6](/images/no_structure.jpg)
| CAS No. | 111822-93-6 |
|---|---|
| Product Name | 9,10-Anthracenedione,3-[[bis(2-chloroethyl)amino]methyl]-1,8-dihydroxy- |
| Molecular Formula | C19H18Cl2N2O4 |
| Molecular Weight | 394.2 g/mol |
| IUPAC Name | 3-[bis(2-chloroethyl)aminomethyl]-1,8-dihydroxyanthracene-9,10-dione |
| Standard InChI | InChI=1S/C19H17Cl2NO4/c20-4-6-22(7-5-21)10-11-8-13-17(15(24)9-11)19(26)16-12(18(13)25)2-1-3-14(16)23/h1-3,8-9,23-24H,4-7,10H2 |
| Standard InChIKey | MKWKDPBGQQMXRM-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)CN(CCCl)CCCl |
| Canonical SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)CN(CCCl)CCCl |
| Synonyms | 3-bis((2-chloroethyl)amino)methyl-1,8-dihydroxy-9,10-anthraquinone SK 31662 SK-31662 |
| PubChem Compound | 130690 |
| Last Modified | Nov 11 2021 |
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